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Compound of Interest

5-Chloro-2-methylpyrimidine-4-
Compound Name:
carboxylic acid

cat. No.: B1361301

5-Chloro-2-methylpyrimidine-4-carboxylic Acid:
A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise yet comprehensive overview of 5-Chloro-2-
methylpyrimidine-4-carboxylic acid, a heterocyclic compound of interest in medicinal
chemistry and drug discovery. This document consolidates its fundamental chemical identifiers.
At the time of this report, detailed experimental protocols, specific biological activities, and
associated signaling pathways for this particular molecule are not extensively documented in
publicly accessible literature.

Chemical Identifiers and Properties

A clear identification of a chemical compound is critical for research and development. The
following table summarizes the key identifiers for 5-Chloro-2-methylpyrimidine-4-carboxylic
acid.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1361301?utm_src=pdf-interest
https://www.benchchem.com/product/b1361301?utm_src=pdf-body
https://www.benchchem.com/product/b1361301?utm_src=pdf-body
https://www.benchchem.com/product/b1361301?utm_src=pdf-body
https://www.benchchem.com/product/b1361301?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference

CAS Number 74840-47-4 [1]

PubChem CID 676421 [1]

Molecular Formula CeHsCIN20:2 [1]

Molecular Weight 172.57 g/mol [1]
5-chloro-2-methylpyrimidine-4-

IUPAC Name ] ) [1]
carboxylic acid
InChl=1S/C6H5CIN202/c1-3-

InChl 8-2-4(7)5(9- [1]
3)6(10)11/h2H,1H3,(H,10,11)
WKVFRUIYIXKKFO-

InChlKey [1]
UHFFFAOYSA-N

SMILES CC1=NC=C(C(=N1)C(=0)O)CI  [1]

EC Number 824-208-3 [1]

DSSTox Substance ID

DTXSID10350285

[1]

Experimental Protocols

A thorough search of scientific literature and chemical databases did not yield specific, detailed

experimental protocols for the synthesis or biological evaluation of 5-Chloro-2-

methylpyrimidine-4-carboxylic acid.

However, a patent for the preparation of a structurally related compound, 2-(6-chloro-2-

methylpyrimidine-4-amino)thiazole-5-carboxylic acid, provides a potential starting point for

devising a synthetic route. The described method involves the hydrolysis of an ethyl ester

precursor using sodium hydroxide in methanol, followed by acidification to precipitate the

carboxylic acid.

General Synthetic Workflow (Hypothetical):
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Precipitation & Isolation

tep 4

Purification
(e.g., Recrystallization)

tep 5

Final Product
(5-Chloro-2-methylpyrimidine-4-carboxylic acid)

Click to download full resolution via product page

Caption: Hypothetical synthesis workflow for 5-Chloro-2-methylpyrimidine-4-carboxylic acid.

Biological Activity and Signaling Pathways

Currently, there is a lack of published data regarding the specific biological activities of 5-
Chloro-2-methylpyrimidine-4-carboxylic acid. Consequently, no signaling pathways directly
modulated by this compound have been identified or described in the available literature.
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The pyrimidine core is a common scaffold in many biologically active molecules, suggesting
that this compound could potentially interact with various biological targets. Further screening
and biological assays would be necessary to elucidate its pharmacological profile.

Logical Relationship for Investigating Biological Activity:

Discovery Process

5-Chloro-2-methylpyrimidine-
4-carboxylic acid

Initiation
High-Throughput Screening
Hit Identification
Target Identification
Lead Characterization
Mechanism of Action Studies
Further Investigation

Signaling Pathway Elucidation

Click to download full resolution via product page

Caption: A logical workflow for the discovery and characterization of biological activity.

Conclusion
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5-Chloro-2-methylpyrimidine-4-carboxylic acid is a well-characterized chemical entity with
established identifiers. However, a significant gap exists in the scientific literature concerning its
synthesis, specific biological functions, and mechanisms of action. This presents an opportunity
for researchers in the fields of medicinal chemistry and drug discovery to explore the potential
of this compound. Future investigations should focus on developing robust synthetic
methodologies and conducting comprehensive biological screenings to uncover its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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